methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate

• IUPAC Name: methyl 3-(7-methyl-6-oxo-2,7-diazaspiro[4.5]decane-2-carbonyl)benzoate
• InChI: InChI=1S/C18H22N2O4/c1-19-9-4-7-18(17(19)23)8-10-20(12-18)15(21)13-5-3-6-14(11-13)16(22)24-2/h3,5-6,11H,4,7-10,12H2,1-2H3
• InChI Key: RBKAFZOHWIFYFS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2(C1=O)CCN(C2)C(=O)C3=CC(=CC=C3)C(=O)OC
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

Methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as TAK-147, and it is a type of spirocyclic compound that has a unique structure.5]dec-2-yl)carbonyl]benzoate, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate involves its binding to the sigma-1 receptor. This receptor is located in the endoplasmic reticulum of cells and is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. The binding of this compound to the sigma-1 receptor leads to the modulation of these cellular processes, resulting in its potential therapeutic effects.
Biochemical and Physiological Effects:
Methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate has been found to have various biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter involved in learning and memory, in the hippocampus of rats. Additionally, this compound has also been found to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro. Furthermore, it has also been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate in lab experiments is its high affinity for the sigma-1 receptor, making it a potential candidate for the development of new drugs for the treatment of neurological disorders. Additionally, its anti-inflammatory and anti-cancer properties also make it a potential candidate for the development of new drugs for the treatment of these diseases. However, one of the limitations of using this compound in lab experiments is its high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the research on methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate. One area of interest is in the development of new drugs for the treatment of neurological disorders. Further studies are needed to determine the efficacy and safety of this compound in animal models and clinical trials. Additionally, further research is also needed to explore the anti-inflammatory and anti-cancer properties of this compound and its potential applications in the development of new drugs for the treatment of these diseases. Furthermore, studies are also needed to explore the potential use of this compound in other areas of scientific research, such as drug delivery and materials science.

Synthesis Methods

The synthesis of methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate involves the reaction of 2,2-dimethyl-1,3-dioxane-4,6-dione with 2-amino-5-methylpyridine in the presence of a base. The resulting product is then reacted with methyl 3-bromobenzoate in the presence of a palladium catalyst to obtain methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate. This synthesis method is efficient and has been used by many researchers to obtain this compound in high yields.

Scientific Research Applications

Methyl 3-[(7-methyl-6-oxo-2,7-diazaspiro[4.5]dec-2-yl)carbonyl]benzoate has potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs for the treatment of neurological disorders. This compound has been found to have a high affinity for the sigma-1 receptor, which is a target for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Additionally, this compound has also been found to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs for the treatment of these diseases.